Comparison of shaking versus baking: further understanding the energetics of a mechanochemical reaction†
Green Chemistry Pub Date: 2014-01-09 DOI: 10.1039/C3GC41496E
Abstract
Using a mechanically driven Diels–Alder reaction we were able to characterize the chemical energetics of a SPEX 8000M mixer/mill. Our results demonstrate that the conditions produced by this type of mill are similar to those produced when performing the same reaction at 90 °C in solution. Discrete element models and in situ temperature logging were used to analyse the energetics of this system. These models indicate that the yields obtained using a SPEX 8000M mill are best correlated to the velocity of the media and number of non-zero force collisions.
Recommended Literature
- [1] Low temperature solution-phase growth of ZnSe and ZnSe/CdSe core/shell nanowires†
- [2] Characterization and application of the Fe(ii) and α-ketoglutarate dependent hydroxylase FrbJ†
- [3] Computer simulations of organic solids and their liquid-state precursors
- [4] Facile fabrication of self-assembled nanostructures of vertically aligned gold nanorods by using inkjet printing†
- [5] Computational design of ring-expanded pyrimidine-based DNA motifs with improved conductivity†
- [6] Front cover
- [7] A high energy output nanogenerator based on reduced graphene oxide†
- [8] Diazaboroles with quinone units: hydrogen bonding network and n-type FETs involving a three-coordinate boron atom†
- [9] Br/Co/N Co-doped porous carbon frameworks with enriched defects for high-performance electrocatalysis†
- [10] Maximizing the health effects of strawberry anthocyanins: understanding the influence of the consumption timing variable
Journal Name：Green Chemistry
Research Products
-
CAS no.: 13535-07-4
-
CAS no.: 14517-44-3
-
CAS no.: 17117-21-4
-
CAS no.: 16435-49-7
